2-Ethyl-2H-pyrazole-3,4-dicarboxylic acid 4-ethyl ester

• Molecular Formula: C9H12N2O4
• Molecular Weight: 212.20 g/mol
• IUPAC Name: 4-ethoxycarbonyl-2-ethylpyrazole-3-carboxylic acid
• InChI: InChI=1S/C9H12N2O4/c1-3-11-7(8(12)13)6(5-10-11)9(14)15-4-2/h5H,3-4H2,1-2H3,(H,12,13)
• InChI Key: YWOGLLAVEDEBCW-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=C(C=N1)C(=O)OCC)C(=O)O

Description

2-Ethyl-2H-pyrazole-3,4-dicarboxylic acid 4-ethyl ester is a useful research compound. Its molecular formula is C9H12N2O4 and its molecular weight is 212.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Ethyl-2H-pyrazole-3,4-dicarboxylic acid diethyl ester (280 mg, 1.2 mmol) was suspended in a NaOH solution (0.5M in water, 2.8 ml) and stirred at r.t. until HPLC analysis indicated the consumption of the starting material (4 h). HCl (1N, 1 ml) was added, and the mixture was extracted with ethyl acetate. The combined organic layers were dried (Na2SO4), evaporated, and the title compound (200 mg, 81%) was isolated from the mixture by column chromatography (silica gel, heptane:ethyl acetate=100:0-60:40). MS (m/e)=211.1 [M−H+].